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Ftaxilide antituberculosis activity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ftaxilide

CAS No.: 19368-18-4

Cat. No.: S003711

Ftaxilide Overview and Handling

The table below consolidates the available physicochemical and handling data for Ftaxilide. [1]

Property Specification / Value

Chemical Name 2-[(2,6-dimethylphenyl)carbamoyl]benzoic acid [1]
CAS Number 19368-18-4 [1]

Molecular Formula Ci16H1sNOs3 [1]

Molecular Weight 269.30 g/mol [1]

Purity >98% [1]

Appearance White to off-white solid powder [1]

Storage (Powder) -20°C for 3 years or 4°C for 2 years [1]

Solubility in DMSO > 40 mg/mL (~148.53 mM) [1]

Suggested In Vivo Formulation Protocols
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Based on the supplier's information, here are two common methods for preparing Ftaxilide for animal

studies: [1]

¢ Injection Formulation 1:

o Formula: DMSO : Tween 80 : Saline=10:5:85
o Preparation: 100 yL DMSO stock solution — 50 yL Tween 80 — 850 uL Saline. Mix well.

e Oral Formulation 1:

o Formula: Suspend in 0.5% CMC Na (carboxymethylcellulose sodium)

o Preparation: Dissolve 0.5 g CMC Na in 100 mL purified water to make a clear solution. Then
add 250 mg of Ftaxilide to 100 mL of the 0.5% CMC Na solution and mix to form a uniform
suspension (2.5 mg/mL).

Critical Knowledge Gaps and Research Needs

The available data is insufficient for detailed application notes. Key information required for preclinical

research is missing:

¢ Biological Activity Data: No minimum inhibitory concentration (MIC), half-maximal inhibitory
concentration (ICso), or dose-response data is available.

¢ Mechanism of Action: The specific protein target and signaling pathways affected by Ftaxilide are
unknown.

e Pharmacokinetic/Pharmacodynamic (PK/PD) Profile: There is no data on absorption, distribution,
metabolism, excretion, or toxicity.

e Experimental Protocols: No published methodologies for key assays (e.g., antimycobacterial
susceptibility testing) specific to Ftaxilide are available.

Proposed Research Workflow

To establish a foundation for Ftaxilide research, a systematic investigative workflow is recommended. The

diagram below outlines the key stages.
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Research Context and Future Directions
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While data on Ftaxilide is sparse, the field of tuberculosis drug discovery is active. Recent efforts focus on
novel targets like DprE1 (involved in cell wall synthesis) and MmpL3 (involved in lipid transport), with
several inhibitors in clinical trials. [2] Furthermore, advanced computational techniques such as molecular
docking and QSAR modeling are being employed to identify and optimize new anti-tuberculosis agents,

which could be a productive approach for characterizing Ftaxilide. [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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